4-(1-Aminoethyl)-1-benzylpyrrolidin-2-one

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one
• InChI: InChI=1S/C13H18N2O/c1-10(14)12-7-13(16)15(9-12)8-11-5-3-2-4-6-11/h2-6,10,12H,7-9,14H2,1H3
• InChI Key: RBRVCTUMEAJWIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC(=O)N(C1)CC2=CC=CC=C2)N

Description

4-(1-Aminoethyl)-1-benzylpyrrolidin-2-one is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Benzyl-4-(1-hydroxyiminoethyl)-2-oxopyrrolidine (16.81 g, 0.072 mole), was hydrogenated in saturated methanolic ammonia (200 mL) at 50 psi and 25° with Raney nickel (5 g) for 23 hours. Additional Raney nickel (5 g) was added and hydrogenation continued for three hours. The reaction was Celite filtered and the solvent was removed under reduced pressure to give 4-(1-aminoethyl)-1-benzyl-2-oxopyrrolidine (14.4 g, 91%) as a brown oil which solidified on standing to a brown solid.